Cas no 886505-51-7 (5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid)
886505-51-7 structure
Product Name:5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid
CAS No:886505-51-7
MF:C10H10O3S
MW:210.249601840973
MDL:MFCD06740204
CID:1078828
PubChem ID:7176512
Update Time:2025-04-20
5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid
- 5-(3-Hydroxy-3-methylbut-1-ynyl)thiophene-2-carboxylic acid
- F2167-6898
- 5-(3-Hydroxy-3-methyl-but-1-ynyl)-thiophene-2-carboxylic acid
- 5-(3-HYDROXY-3-METHYL-1-BUTYNYL)-2-THIOPHENECARBOXYLIC ACID
- BS-38749
- CS-0322077
- 5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylicacid
- DTXSID80428364
- MFCD06740204
- AKOS000314697
- 886505-51-7
- 5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid(SALTDATA: FREE)
- STK500816
-
- MDL: MFCD06740204
- Inchi: 1S/C10H10O3S/c1-10(2,13)6-5-7-3-4-8(14-7)9(11)12/h3-4,13H,1-2H3,(H,11,12)
- InChI Key: KQYYVOWGEQQGGW-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1C#CC(C)(C)O
Computed Properties
- Exact Mass: 210.03506535g/mol
- Monoisotopic Mass: 210.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 85.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 402.4±40.0 °C at 760 mmHg
- Flash Point: 197.2±27.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031890-1g |
5-(3-Hydroxy-3-methyl-but-1-ynyl)-thiophene-2-carboxylic acid |
886505-51-7 | 95% | 1g |
£176.00 | 2022-03-01 | |
| Fluorochem | 031890-5g |
5-(3-Hydroxy-3-methyl-but-1-ynyl)-thiophene-2-carboxylic acid |
886505-51-7 | 95% | 5g |
£576.00 | 2022-03-01 | |
| TRC | H950303-50mg |
5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic Acid |
886505-51-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H950303-100mg |
5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic Acid |
886505-51-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H950303-500mg |
5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic Acid |
886505-51-7 | 500mg |
$ 230.00 | 2022-06-04 | ||
| abcr | AB264693-1 g |
5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid |
886505-51-7 | 1 g |
€304.50 | 2023-07-20 | ||
| abcr | AB264693-5 g |
5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid |
886505-51-7 | 5 g |
€1,045.70 | 2023-07-20 | ||
| Chemenu | CM305023-5g |
5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid |
886505-51-7 | 95% | 5g |
$620 | 2023-01-18 | |
| Matrix Scientific | 036875-500mg |
5-(3-Hydroxy-3-methylbut-1-ynyl)thiophene-2-carboxylic acid |
886505-51-7 | 500mg |
$126.00 | 2023-09-06 | ||
| eNovation Chemicals LLC | Y1249362-5g |
5-(3-hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid |
886505-51-7 | 95% | 5g |
$930 | 2024-06-06 |
5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
886505-51-7 (5-(3-Hydroxy-3-methylbut-1-yn-1-yl)thiophene-2-carboxylic acid) Related Products
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